Cas no 54595-57-2 (Pyrido[2,3-d]pyrimidine, 7-(2-pyridinyl)-)
54595-57-2 structure
Product Name:Pyrido[2,3-d]pyrimidine, 7-(2-pyridinyl)-
CAS No:54595-57-2
MF:C12H8N4
MW:208.218721389771
CID:1589859
Update Time:2024-09-11
Pyrido[2,3-d]pyrimidine, 7-(2-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
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- Pyrido[2,3-d]pyrimidine, 7-(2-pyridinyl)-
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- Inchi: 1S/C12H8N4/c1-2-6-14-10(3-1)11-5-4-9-7-13-8-15-12(9)16-11/h1-8H
- InChI Key: XRKLIVBRDBDFOU-UHFFFAOYSA-N
- SMILES: C1=NC=C2C=CC(C3=NC=CC=C3)=NC2=N1
Computed Properties
- Exact Mass: 208.07504
Experimental Properties
- Density: 1.287±0.06 g/cm3(Predicted)
- Melting Point: 205 °C(Solv: ethanol (64-17-5))
- Boiling Point: 397.0±32.0 °C(Predicted)
- PSA: 51.56
- pka: 0.91±0.19(Predicted)
Pyrido[2,3-d]pyrimidine, 7-(2-pyridinyl)- Related Literature
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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